Cas no 134961-59-4 (4-Thiazolidinone,3-[6-[(4-nitrophenyl)sulfonyl]-2-benzothiazolyl]-2-thioxo-)

• Product Name: 4-Thiazolidinone,3-[6-[(4-nitrophenyl)sulfonyl]-2-benzothiazolyl]-2-thioxo-
• CAS No: 134961-59-4
• MF: C₁₆H₉N₃O₅S₄
• MW: 451.519757986069
• CID: 1243478
• Update Time: 2024-08-05

4-Thiazolidinone,3-[6-[(4-nitrophenyl)sulfonyl]-2-benzothiazolyl]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-[6-[(4-nitrophenyl)sulfonyl]-2-benzothiazolyl]-2-thioxo-
• 4-Thiazolidinone, 3-[6-[(4-nitrophenyl)sulfonyl]-2-benzothiazolyl]-2-thioxo-

• Inchi： 1S/C16H9N3O5S4/c20-14-8-26-16(25)18(14)15-17-12-6-5-11(7-13(12)27-15)28(23,24)10-3-1-9(2-4-10)19(21)22/h1-7H,8H2
• InChI Key： UNWIODDIJZQYOA-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2=NC3=CC=C(S(C4=CC=C([N+]([O-])=O)C=C4)(=O)=O)C=C3S2)C1=S

Computed Properties

• Exact Mass: 450.94267

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Melting Point: 225 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 692.7±61.0 °C(Predicted)
• PSA: 110.48
• pka: -1.04±0.10(Predicted)